Cas no 2096992-15-1 (2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid)

• Product Name: 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid
• CAS No: 2096992-15-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD31706065
• CID: 5105558
• PubChem ID: 126961413
• Update Time: 2026-03-03

2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid

• MDL： MFCD31706065
• Inchi： 1S/C7H11NO2/c8-7-2-6(3-7,4-7)1-5(9)10/h1-4,8H2,(H,9,10)
• InChI Key： FAMVDKSRWKZXDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC12CC(N)(C1)C2

Additional information on 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid

2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS No. 2096992-15-1): A Versatile Building Block in Modern Organic Synthesis

The compound 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS No. 2096992-15-1) has emerged as a highly valuable organic building block in pharmaceutical research and material science. This unique bicyclic structure, featuring both amino and carboxylic acid functional groups, offers exceptional opportunities for creating novel molecular architectures with potential applications in drug discovery and beyond.

Recent trends in medicinal chemistry have shown growing interest in bridged bicyclic compounds like 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid, particularly for their ability to improve drug-like properties. The rigid bicyclo[1.1.1]pentane scaffold serves as an excellent bioisostere for aromatic rings or tert-butyl groups, potentially enhancing metabolic stability while reducing molecular weight - a key consideration in modern small molecule drug design.

The synthesis and applications of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid have gained attention in several cutting-edge research areas. In proteolysis-targeting chimera (PROTAC) development, this compound's unique geometry makes it particularly useful as a linker component. The 3-aminobicyclo[1.1.1]pentane-1-acetic acid structure provides optimal spacing between warhead and E3 ligase binder moieties, addressing one of the most challenging aspects of PROTAC design.

From a chemical perspective, the 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid structure presents interesting synthetic challenges and opportunities. The bicyclo[1.1.1]pentane core is known for its high strain energy (approximately 70 kcal/mol), which can influence both reactivity and stability. The presence of both primary amine and carboxylic acid functionalities allows for diverse derivatization strategies, making this compound a flexible intermediate in multi-step syntheses.

In the context of structure-activity relationship (SAR) studies, 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid derivatives have shown promise in modulating various biological targets. The constrained geometry of the bicyclo[1.1.1]pentane scaffold often leads to improved target selectivity compared to more flexible analogs, addressing a common challenge in lead optimization programs.

The commercial availability of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS 2096992-15-1) has expanded significantly in recent years, reflecting growing demand from both academic and industrial researchers. Current market analysis suggests increasing applications in central nervous system (CNS) drug discovery, where the compound's ability to enhance blood-brain barrier penetration is particularly valuable.

Recent patent literature reveals innovative uses of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid derivatives in addressing challenging therapeutic targets. Several applications focus on kinase inhibitors, where the rigid scaffold helps maintain optimal binding geometry while reducing molecular flexibility. Other emerging applications include its use in peptidomimetics and as a component in novel bioconjugation strategies.

From a green chemistry perspective, synthetic routes to 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid have evolved to incorporate more sustainable approaches. Recent advances include catalytic methods for bicyclo[1.1.1]pentane formation and improved protecting group strategies that minimize waste generation during the introduction of the acetic acid moiety.

The physicochemical properties of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid contribute significantly to its utility in drug discovery. The compound typically displays good solubility in both aqueous and organic media, facilitating its use in diverse reaction conditions. The pKa values of the amine and carboxylic acid groups (approximately 9.5 and 4.5, respectively) make this compound particularly useful for pH-dependent applications.

Looking forward, the applications of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS 2096992-15-1) are expected to expand into new areas of chemical biology and materials science. Current research explores its potential in metal-organic frameworks (MOFs) and as a building block for supramolecular chemistry applications. The unique spatial arrangement of functional groups in this molecule offers intriguing possibilities for designing novel materials with tailored properties.

For researchers working with 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored at 2-8°C under inert atmosphere to preserve both the amine and carboxylic acid functionalities from degradation.

The analytical characterization of 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid presents some unique challenges due to the bicyclo[1.1.1]pentane core's unusual NMR characteristics. The bridgehead protons typically appear as singlets in the 1H NMR spectrum between 2.0-3.0 ppm, while the acetic acid moiety protons appear downfield. Mass spectrometry analysis usually shows a strong molecular ion peak corresponding to the protonated molecule [M+H]+.

In conclusion, 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetic acid (CAS 2096992-15-1) represents an increasingly important tool in modern chemical research. Its unique structural features, combined with versatile reactivity, position it as a valuable building block for addressing current challenges in medicinal chemistry, materials science, and beyond. As research into strained organic systems continues to advance, the applications of this interesting compound are likely to grow even further.